- Preparation of 6-O-substituted benzoxazole and benzothiazole compounds for inhibiting CSF-1R signaling, World Intellectual Property Organization, , ,
Cas no 953769-46-5 (Sotuletinib)
Sotuletinib Chemical and Physical Properties
Names and Identifiers
-
- BLZ945
- 4-((2-(((1R,2R)-2-Hydroxycyclohexyl)amino)benzo-[d]thiazol-6-yl)oxy)-N-methylpicolinamide
- 4-((2-(((1R,2R)-2-hydroxycyclohexyl)aMino)benzo[d]thiazol-6-yl)oxy)-N-MethylpicolinaMide
- 4-[[2-[[(1R,2R)-2-hydroxycyclohexyl]amino]-1,3-benzothiazol-6-yl]oxy]-N-methylpyridine-2-carboxamide
- BLZ-945
- 4-[[2-[[(1R,2R)-2-Hydroxycyclohexyl]amino]-6-benzothiazolyl]oxy]-N-methyl-2-pyridinecarboxamide
- 7W3V82OQ0P
- C20H22N4O3S
- BLZ 945
- GTPL8250
- SYN1197
- ADZBMFGQQWPHMJ-RHSMWYFYSA-N
- 4-[[2-[[(1R,2R)-2-hydroxycyclohexyl]amino]-1,3-benzothiaz
- Sotuletinib
- 4-[[2-[[(1R,2R)-2-Hydroxycyclohexyl]amino]-6-benzothiazolyl]oxy]-N-methyl-2-pyridinecarboxamide (ACI)
- 4-[[2-((1R,2R)-2-Hydroxycyclohexylamino)benzothiazol-6-yl]oxy]-N-methylpicolinamide
-
- MDL: MFCD28142668
- Inchi: 1S/C20H22N4O3S/c1-21-19(26)16-10-13(8-9-22-16)27-12-6-7-15-18(11-12)28-20(24-15)23-14-4-2-3-5-17(14)25/h6-11,14,17,25H,2-5H2,1H3,(H,21,26)(H,23,24)/t14-,17-/m1/s1
- InChI Key: ADZBMFGQQWPHMJ-RHSMWYFYSA-N
- SMILES: N([C@@H]1CCCC[C@H]1O)C1=NC2C=CC(=CC=2S1)OC1C=CN=C(C(=O)NC)C=1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 540
- Topological Polar Surface Area: 125
Experimental Properties
- Density: 1.377±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (7.2E-3 g/L) (25 ºC),
Sotuletinib Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Sotuletinib Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM255976-100mg |
4-((2-(((1R,2R)-2-Hydroxycyclohexyl)amino)benzo[d]thiazol-6-yl)oxy)-N-methylpicolinamide |
953769-46-5 | 98% | 100mg |
$619 | 2021-06-17 | |
| DC Chemicals | DC8103-100 mg |
BLZ945 |
953769-46-5 | >98% | 100mg |
$450.0 | 2022-03-01 | |
| DC Chemicals | DC8103-250 mg |
BLZ945 |
953769-46-5 | >98% | 250mg |
$850.0 | 2022-03-01 | |
| DC Chemicals | DC8103-1 g |
BLZ945 |
953769-46-5 | >98% | 1g |
$1700.0 | 2022-03-01 | |
| S e l l e c k ZHONG GUO | S7725-10mM (1mL in DMSO) |
Sotuletinib (BLZ945) |
953769-46-5 | 99.99% | 10mM (1mL in DMSO) |
¥1941.03 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S7725-5mg |
Sotuletinib (BLZ945) |
953769-46-5 | 99.99% | 5mg |
¥1632.18 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S7725-25mg |
Sotuletinib (BLZ945) |
953769-46-5 | 99.99% | 25mg |
¥4901.17 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S7725-100mg |
Sotuletinib (BLZ945) |
953769-46-5 | 99.99% | 100mg |
¥8168.24 | 2023-09-15 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-2842-1g |
4-((2-(((1R,2R)-2-hydroxycyclohexyl)amino)benzo[d]thiazol-6-yl)oxy)-N-methylpicolinamide |
953769-46-5 | 95% | 1g |
$860 | 2023-09-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B872770-5mg |
BLZ945 |
953769-46-5 | 99% | 5mg |
¥720.00 | 2022-09-02 |
Sotuletinib Production Method
Production Method 1
Sotuletinib Preparation Products
Sotuletinib Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on Sotuletinib
Comprehensive Overview of Sotuletinib (CAS No. 953769-46-5): Mechanism, Applications, and Research Advances
Sotuletinib (CAS No. 953769-46-5) is a small-molecule kinase inhibitor that has garnered significant attention in the field of targeted cancer therapy. As a selective inhibitor of specific tyrosine kinases, Sotuletinib is being investigated for its potential to modulate signaling pathways implicated in tumor growth and metastasis. The compound's unique chemical structure and mechanism of action make it a promising candidate for addressing unmet medical needs in oncology.
The growing interest in Sotuletinib reflects broader trends in precision medicine, where researchers and clinicians seek therapies tailored to individual genetic profiles. Searches for "Sotuletinib clinical trials" and "Sotuletinib mechanism of action" have surged, indicating strong public and professional curiosity about this compound. Its potential applications extend beyond oncology, with preliminary studies exploring roles in inflammatory and autoimmune diseases.
From a pharmacological perspective, Sotuletinib exhibits high selectivity for its target kinases, minimizing off-target effects that often plague conventional therapies. This characteristic aligns with current demands for "targeted cancer drugs with fewer side effects" - a frequently searched phrase among patients and caregivers. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, has been optimized through structure-activity relationship studies.
Recent breakthroughs in Sotuletinib research have focused on combination therapies, addressing another hot topic in cancer treatment: "synergistic drug combinations". Early-phase trials suggest enhanced efficacy when Sotuletinib is paired with immune checkpoint inhibitors or other targeted agents. These findings respond to the medical community's urgent need for strategies to overcome drug resistance - a challenge frequently mentioned in oncology forums and publications.
The development timeline of Sotuletinib (CAS No. 953769-46-5) illustrates the rigorous process of drug discovery. From initial high-throughput screening to lead optimization and preclinical testing, each stage has contributed to refining the compound's therapeutic potential. Pharmaceutical scientists searching for "kinase inhibitor development pipeline" will find Sotuletinib's journey particularly informative, as it exemplifies modern drug design principles.
Biomarker research represents another critical aspect of Sotuletinib investigation. As precision medicine advances, queries about "predictive biomarkers for kinase inhibitors" have become increasingly common. Studies suggest that certain genetic signatures may predict exceptional responses to Sotuletinib, potentially enabling more personalized treatment approaches. This aligns with the broader shift toward companion diagnostics in oncology.
From a chemical standpoint, Sotuletinib (CAS No. 953769-46-5) features a distinct molecular architecture that contributes to its binding affinity and selectivity. Medicinal chemists searching for "structure-based kinase inhibitor design" will appreciate the compound's innovative scaffold, which was engineered to overcome limitations of earlier-generation inhibitors. The synthesis route has been optimized for scalability, addressing another practical consideration in drug development.
The safety profile of Sotuletinib remains under active investigation, with particular attention to dose-limiting toxicities. This focus responds to patient concerns about "managing side effects of targeted therapies", a common search query among those considering experimental treatments. Early data suggest that adverse events associated with Sotuletinib may differ qualitatively from those observed with conventional chemotherapy.
Commercial and regulatory aspects of Sotuletinib development also warrant discussion. As orphan drug designations and accelerated approval pathways become increasingly relevant in oncology, professionals frequently search for "FDA breakthrough therapy designation criteria". While Sotuletinib has not yet received such status, its development strategy incorporates lessons from other successful kinase inhibitors that navigated these regulatory processes.
Looking ahead, Sotuletinib research continues to evolve, with several key questions driving investigation: Can predictive biomarkers improve patient selection? What combination strategies maximize therapeutic benefit? How does the compound perform in real-world settings beyond controlled trials? These inquiries reflect the compound's position at the forefront of translational cancer research and its potential to impact clinical practice.
In conclusion, Sotuletinib (CAS No. 953769-46-5) represents an exciting development in targeted cancer therapy. Its scientific rationale, clinical potential, and alignment with current therapeutic trends make it a compound of significant interest to researchers, clinicians, and patients alike. As the field moves toward increasingly personalized approaches, Sotuletinib's journey offers valuable insights into the challenges and opportunities of modern drug development.
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